Cas no 647025-62-5 (4-Fluoro-3-Iodoaniline)

• Product Name: 4-Fluoro-3-Iodoaniline
• CAS No: 647025-62-5
• MF: C₆H₅FIN
• MW: 237.013477087021
• MDL: MFCD18396914
• CID: 418098
• PubChem ID: 19856330
• Update Time: 2025-10-28

4-Fluoro-3-Iodoaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-fluoro-3-iodo-
• 4-fluoro-3-iodoaniline
• DTXSID40600649
• CS-0133306
• SCHEMBL1029460
• 3-iodo-4-fluoroaniline
• SB77265
• PS-11911
• 647025-62-5
• EN300-395667
• AKOS030582005
• MFCD18396914
• XAB02562
• ZMIKWUHTLFMITC-UHFFFAOYSA-N
• 4-Fluoro-3-Iodoaniline

• MDL： MFCD18396914
• Inchi： 1S/C6H5FIN/c7-5-2-1-4(9)3-6(5)8/h1-3H,9H2
• InChI Key： ZMIKWUHTLFMITC-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)N)F

Computed Properties

• Exact Mass: 236.94465
• Monoisotopic Mass: 236.94507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Additional information on 4-Fluoro-3-Iodoaniline

Comprehensive Overview of 4-Fluoro-3-Iodoaniline (CAS No. 647025-62-5): Properties, Applications, and Industry Insights

4-Fluoro-3-Iodoaniline (CAS No. 647025-62-5) is a halogenated aromatic amine with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its fluoro and iodo substituents, exhibits unique electronic properties that make it a valuable intermediate in organic synthesis. Its molecular structure, C₆H₅FIN, combines the reactivity of aniline derivatives with the steric and electronic effects of halogen atoms, enabling diverse functionalization pathways.

In recent years, the demand for halogenated anilines like 4-Fluoro-3-Iodoaniline has surged due to their role in developing targeted therapeutics and crop protection agents. Researchers frequently search for "647025-62-5 synthesis" or "4-Fluoro-3-Iodoaniline suppliers," reflecting its industrial importance. The compound’s meta-substitution pattern enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in creating complex molecules for drug discovery.

From an environmental perspective, 4-Fluoro-3-Iodoaniline aligns with the growing focus on sustainable halogen chemistry. Innovations in catalytic fluorination and iodination methods have reduced waste generation during its production, addressing concerns about green chemistry. Analytical techniques like HPLC and NMR are routinely employed to ensure purity, as even trace impurities can impact downstream applications in API manufacturing.

The compound’s stability under ambient conditions and compatibility with microwave-assisted synthesis further elevate its appeal. Industry forums often discuss "647025-62-5 solubility" or "4-Fluoro-3-Iodoaniline safety data," underscoring the need for precise handling guidelines. While non-hazardous under standard protocols, proper storage in amber glass containers is recommended to prevent photodegradation of the iodo moiety.

Emerging trends highlight 4-Fluoro-3-Iodoaniline’s potential in PET radiopharmaceuticals, where its fluorine-18 analogs are explored for diagnostic imaging. This intersects with the rising interest in "precision medicine" and "theranostics," making CAS 647025-62-5 a compound to watch. Suppliers increasingly provide custom synthesis services to meet niche demands, from academic labs to large-scale fine chemical producers.

In summary, 4-Fluoro-3-Iodoaniline exemplifies how multifunctional intermediates drive innovation across industries. Its synergy with C-H activation methodologies and compatibility with flow chemistry setups position it as a cornerstone in modern synthetic strategies. As regulatory frameworks evolve, transparency in supply chain traceability for compounds like CAS 647025-62-5 will remain a critical discussion point.